Cas no 1942-48-9 (5,7-Undecanedione)

5,7-Undecanedione structure
5,7-Undecanedione structure
Product Name:5,7-Undecanedione
CAS No:1942-48-9
MF:C11H20O2
MW:184.275303840637
CID:2788397
PubChem ID:11446748
Update Time:2025-04-21

5,7-Undecanedione Chemical and Physical Properties

Names and Identifiers

    • Undecane-5,7-dione
    • DTXCID50416915
    • 1942-48-9
    • NNIUGFWCIDVDCZ-UHFFFAOYSA-N
    • 5,7-undecanedione
    • DTXSID50466096
    • SCHEMBL534933
    • 5,7-Undecanedione
    • Inchi: 1S/C11H20O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h3-9H2,1-2H3
    • InChI Key: NNIUGFWCIDVDCZ-UHFFFAOYSA-N
    • SMILES: O=C(CC(CCCC)=O)CCCC

Computed Properties

  • Exact Mass: 184.146329876Da
  • Monoisotopic Mass: 184.146329876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų
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